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Compound of Interest

Compound Name: 10-Pyrene-PC

Cat. No.: B132271 Get Quote

A critical first step in the proper disposal of any chemical is its precise identification. The term

"10-Pyrene-PC" does not correspond to a standard chemical name, which can lead to

ambiguity in determining the correct disposal protocol. The "10-" prefix and "PC" suffix could

denote various derivatives of Pyrene, each with unique properties and associated hazards.

Our research indicates that "10-Pyrene-PC" may refer to compounds such as 1-

Pyrenedecanoic acid or 10-(pyren-1-yl)-10H-phenothiazine. The disposal procedures for these

compounds will differ based on their specific chemical and toxicological properties. Therefore,

the most crucial step for ensuring safety and compliance is to consult the Safety Data Sheet

(SDS) provided by the supplier of your specific compound. The SDS is the primary source of

information regarding handling, hazards, and disposal.

This guide provides a general framework for the disposal of pyrene and its derivatives, based

on the known hazards of the parent compound, Pyrene. This information should be considered

supplementary to the specific guidance in the SDS for your compound.

General Disposal Protocol for Pyrene and its
Derivatives
Researchers and laboratory personnel must adhere to a strict protocol to ensure the safe

disposal of pyrene-based compounds, which are often carcinogenic and environmentally

hazardous.
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Step 1: Hazard Identification and Waste Segregation

Consult the SDS: Before handling, thoroughly review the Safety Data Sheet to understand

the specific hazards, including carcinogenicity, aquatic toxicity, and reactivity.

Segregate Waste: Designate a specific, clearly labeled, and sealed container for "10-
Pyrene-PC" waste. Do not mix with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Step 2: Personal Protective Equipment (PPE)

Minimum PPE: Always wear appropriate PPE, including a lab coat, chemical-resistant gloves

(such as nitrile), and safety glasses with side shields.

Enhanced Precautions: If there is a risk of generating dust or aerosols, use a chemical fume

hood and consider respiratory protection.

Step 3: Waste Collection and Storage

Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh boats,

pipette tips), in a designated, puncture-resistant, and sealable container.

Liquid Waste: Collect liquid waste in a compatible, leak-proof container. Ensure the container

is properly labeled with the chemical name and hazard symbols.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Step 4: Disposal

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.

Regulatory Compliance: Ensure that all disposal practices comply with local, state, and

federal regulations for hazardous waste.

Summary of Pyrene Hazards
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The following table summarizes the key hazard information for Pyrene (CAS 129-00-0), the

parent compound. This information underscores the importance of careful handling and

disposal.

Hazard Classification Description GHS Pictogram

Carcinogenicity
Category 1A: May cause

cancer.[1]
Health Hazard

Aquatic Toxicity

Acute Category 1, Chronic

Category 1: Very toxic to

aquatic life with long-lasting

effects.[1][2]

Environment

Skin Absorption
Rapidly absorbed through the

skin.[1][2]
N/A

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of pyrene-based

compounds.

Preparation Waste Collection Disposal

Consult SDS Don PPE

Step 1b

Segregate WasteStep 2a Label Container

Step 2b

Store SecurelyStep 3a Contact EHS

Step 3b

Dispose via Approved Vendor

Step 4

EndStart Step 1a

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://cymitquimica.com/cas/64701-47-9/
https://cymitquimica.com/cas/64701-47-9/
https://www.biosynth.com/p/PCA70147/64701-47-9-1-pyrenedecanoic-acid
https://cymitquimica.com/cas/64701-47-9/
https://www.biosynth.com/p/PCA70147/64701-47-9-1-pyrenedecanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for the disposal of pyrene-based hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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